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Compound of Interest

Compound Name: 2-Hydroxypent-2-enoic acid

Cat. No.: B15465670 Get Quote

In-Depth Technical Guide: 2-hydroxypent-2-
enoic acid
For the Attention of Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-hydroxypent-2-enoic acid,

including its chemical identifiers and physicochemical properties. Due to the limited availability

of in-depth experimental data for this specific molecule, this guide also presents detailed

information on the closely related and more extensively studied isomer, 2-hydroxypent-4-enoic

acid, as a valuable comparative reference.

2-hydroxypent-2-enoic acid
Chemical Identification and Nomenclature
The primary subject of this guide is 2-hydroxypent-2-enoic acid. It is an organic compound

with the molecular formula C₅H₈O₃.
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Identifier Value

IUPAC Name 2-hydroxypent-2-enoic acid

CAS Number 60976-08-1[1]

Molecular Formula C₅H₈O₃[1]

Canonical SMILES CCC=C(C(=O)O)O

InChI Key IISXAOCGJOIGLD-UHFFFAOYSA-N

A stereoisomer, (Z)-2-hydroxypent-2-enoic acid, is also cataloged.[2]

Identifier Value

IUPAC Name (Z)-2-hydroxypent-2-enoic acid[2]

Canonical SMILES CC/C=C(\C(=O)O)/O

InChI Key IISXAOCGJOIGLD-ARJAWSKDSA-N

Physicochemical Properties
Quantitative data for 2-hydroxypent-2-enoic acid is primarily based on computational models.
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Property Value Source

Molecular Weight 116.11 g/mol PubChem[1]

XLogP3 0.9 PubChem[1]

Hydrogen Bond Donor Count 2 PubChem

Hydrogen Bond Acceptor

Count
3 PubChem

Rotatable Bond Count 2 PubChem

Exact Mass 116.047344113 Da PubChem[1]

Complexity 115 PubChem

Polar Surface Area 57.5 Å² PubChem

Experimental Data and Protocols
As of this review, publicly accessible, peer-reviewed literature containing detailed experimental

protocols, quantitative biological data, or established signaling pathways for 2-hydroxypent-2-
enoic acid is scarce. The subsequent sections will, therefore, focus on the better-documented

isomer, 2-hydroxypent-4-enoic acid, to provide relevant context and procedural insights.

Comparative Analysis: 2-hydroxypent-4-enoic acid
2-hydroxypent-4-enoic acid (CAS Number: 67951-43-3) is an isomer of significant interest due

to its documented biological activities and established synthesis protocols.

Physicochemical and Experimental Data
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Property Value Source

IUPAC Name 2-hydroxypent-4-enoic acid Smolecule

CAS Number 67951-43-3 Smolecule

Synonyms beta-Vinyllactic acid Smolecule

Melting Point ~133°C Smolecule[3]

pKa (predicted) 3.79 ± 0.11 Smolecule[3]

Solubility
Soluble in water, ethanol, and

ether
Smolecule[3]

Biological Activity
Research has indicated that 2-hydroxypent-4-enoic acid exhibits notable biological activities,

including antimicrobial and antiproliferative properties against certain cancer cell lines, such as

HeLa cells.[3]

Experimental Protocols
A highly stereoselective synthesis method utilizes lactate dehydrogenase from Bacillus

stearothermophilus (BS-LDH).[3]

Enzyme: Lactate dehydrogenase from Bacillus stearothermophilus (BS-LDH)

Substrate: 2-oxopent-4-enoic acid

Cofactor: Nicotinamide adenine dinucleotide (reduced form)

Buffer System: Aqueous buffer at pH 7-8

Temperature: 25-37°C

Outcome: The reaction yields (S)-2-hydroxypent-4-enoic acid with an enantiomeric excess

consistently greater than 99%.[3]
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Several chromatographic techniques are employed for the quality control of 2-hydroxypent-4-

enoic acid.[3]

Chiral High-Performance Liquid Chromatography (HPLC): Used to assess enantiomeric

purity. A common setup includes a Chirex 3126 N,S-dioctyl-(D)-penicillamine column with a

mobile phase of 0.5 mM copper acetate and 0.1 M ammonium acetate in an 85:15

water/acetonitrile mixture at pH 4.6, with UV detection at 254 nm.[3]

Gas Chromatography (GC): Employed to determine chemical purity and isomer distribution,

often using a DB-5 capillary column with helium as the carrier gas and flame ionization

detection.[3]

Ultra-Performance Liquid Chromatography (UPLC): Offers enhanced resolution for detecting

trace impurities, typically with a C18 column and a methanol/0.05% aqueous trifluoroacetic

acid gradient.[3]

Visualizations
The following diagrams illustrate key processes relevant to the synthesis and analysis of

hydroxypentenoic acids.
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Biocatalytic Synthesis of (S)-2-hydroxypent-4-enoic acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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